Cas no 89894-48-4 ((2,6-Dichloro-3-hydroxyphenyl)-acetic Acid)

• Product Name: (2,6-Dichloro-3-hydroxyphenyl)-acetic Acid
• CAS No: 89894-48-4
• MF: C₈H₆Cl₂O₃
• MW: 221.037440776825
• CID: 3369918
• PubChem ID: 86249519
• Update Time: 2025-10-31

(2,6-Dichloro-3-hydroxyphenyl)-acetic Acid Chemical and Physical Properties

Names and Identifiers

• BENZENEACETIC ACID, 2,6-DICHLORO-3-HYDROXY-
• EN300-6477300
• (2,6-Dichloro-3-hydroxyphenyl)-aceticAcid
• 826-540-4
• 2,4-dichlorphenolacetic acid
• 89894-48-4
• (2,6-Dichloro-3-hydroxyphenyl)-acetic Acid
• 2-(2,6-Dichloro-3-hydroxyphenyl)acetic acid
• Z2310983643
• PDA89448

• Inchi： 1S/C8H6Cl2O3/c9-5-1-2-6(11)8(10)4(5)3-7(12)13/h1-2,11H,3H2,(H,12,13)
• InChI Key： MOXUPFSOUPMFMB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1CC(=O)O)Cl)O

Computed Properties

• Exact Mass: 219.9693994Da
• Monoisotopic Mass: 219.9693994Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5Ų

Additional information on (2,6-Dichloro-3-hydroxyphenyl)-acetic Acid

Introduction to (2,6-Dichloro-3-hydroxyphenyl)-acetic Acid (CAS No. 89894-48-4)

(2,6-Dichloro-3-hydroxyphenyl)-acetic Acid, with the CAS number 89894-48-4, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and its potential applications in drug development and biological research. The presence of both chloro and hydroxyl functional groups on the phenyl ring makes it a versatile intermediate for synthesizing various pharmacologically active molecules.

The molecular structure of (2,6-Dichloro-3-hydroxyphenyl)-acetic Acid consists of a benzene ring substituted with two chlorine atoms at the 2- and 6-positions, and a hydroxyl group at the 3-position. This specific arrangement of functional groups contributes to its reactivity and makes it a valuable building block in organic synthesis. The compound's solubility in polar solvents and its stability under various conditions further enhance its utility in chemical reactions and biological assays.

In recent years, there has been growing interest in exploring the pharmacological properties of derivatives of (2,6-Dichloro-3-hydroxyphenyl)-acetic Acid. Researchers have been investigating its potential as an intermediate in the synthesis of novel therapeutic agents. For instance, studies have shown that modifications of this compound can lead to the development of molecules with anti-inflammatory, antimicrobial, and anticancer properties. The hydroxyl group at the 3-position provides a site for further functionalization, allowing chemists to tailor the compound's characteristics for specific biological targets.

One of the most compelling aspects of (2,6-Dichloro-3-hydroxyphenyl)-acetic Acid is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, division, and signal transduction. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. By designing molecules that specifically inhibit certain kinases, researchers aim to develop treatments that can effectively target these diseases without harming healthy cells. The structural features of (2,6-Dichloro-3-hydroxyphenyl)-acetic Acid make it an ideal candidate for such applications.

Recent advancements in computational chemistry have also contributed to the understanding of how (2,6-Dichloro-3-hydroxyphenyl)-acetic Acid interacts with biological targets. Molecular docking studies have been used to predict how this compound might bind to specific proteins or enzymes. These studies provide valuable insights into the compound's mechanism of action and help guide the design of more effective derivatives. Additionally, virtual screening techniques have been employed to identify potential drug candidates based on their structural similarity to known active compounds.

The synthesis of (2,6-Dichloro-3-hydroxyphenyl)-acetic Acid involves several key steps that highlight its importance as a synthetic intermediate. One common method involves the chlorination of a hydroxymethylbenzene derivative followed by oxidation. This approach leverages well-established organic reactions and provides a reliable route to produce the desired compound in high yield. The ability to synthesize this compound efficiently is crucial for researchers who need it as a starting material for more complex molecules.

The chemical properties of (2,6-Dichloro-3-hydroxyphenyl)-acetic Acid also make it useful in other areas beyond pharmaceuticals. For example, it has been explored as a precursor in the synthesis of dyes and pigments due to its ability to form stable complexes with metal ions. These complexes can exhibit unique colors and are used in various industrial applications. Furthermore, the compound's reactivity with other functional groups allows for the creation of polymers with tailored properties.

In conclusion, (2,6-Dichloro-3-hydroxyphenyl)-acetic Acid (CAS No. 89894-48-4) is a multifunctional compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a valuable intermediate for synthesizing various biologically active molecules. As research continues to uncover new applications for this compound, its importance in chemistry and biology is likely to grow even further.